Cas no 61716-98-1 (1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-)
61716-98-1 structure
Product Name:1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-
CAS No:61716-98-1
MF:C6H4N4O4
MW:196.120360374451
CID:468650
PubChem ID:21161950
Update Time:2025-04-19
1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-
- 1-methyl-3-nitropyrazole-4-carbonyl isocyanate
- 1-Methyl-3-nitro-1H-pyrazole-4-carbonyl isocyanate
- 61716-98-1
- DTXSID80611113
- SCHEMBL11371538
-
- Inchi: 1S/C6H4N4O4/c1-9-2-4(6(12)7-3-11)5(8-9)10(13)14/h2H,1H3
- InChI Key: QJZRMSWDJMEIQO-UHFFFAOYSA-N
- SMILES: O=C(C1C([N+](=O)[O-])=NN(C)C=1)N=C=O
Computed Properties
- Exact Mass: 196.02332
- Monoisotopic Mass: 196.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 107.46
1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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